Cas no 1314893-86-1 (5-Ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylic acid)
1314893-86-1 structure
Product Name:5-Ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylic acid
CAS No:1314893-86-1
MF:C13H19BO4S
MW:282.163563013077
CID:2124965
Update Time:2023-08-04
5-Ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylic acid
- KNLIMAONPMAAQA-UHFFFAOYSA-N
- 5-Ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylic acid
-
- Inchi: 1S/C13H19BO4S/c1-6-9-8(7-10(19-9)11(15)16)14-17-12(2,3)13(4,5)18-14/h7H,6H2,1-5H3,(H,15,16)
- InChI Key: KNLIMAONPMAAQA-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC(B2OC(C)(C)C(C)(C)O2)=C1CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 356
- Topological Polar Surface Area: 84
5-Ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylic acid Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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